Cas no 397872-09-2 (2-Thiophenecarboxaldehyde,4-(4-formylphenyl)-)

• Product name: 2-Thiophenecarboxaldehyde,4-(4-formylphenyl)-
• CAS No: 397872-09-2
• MF: C₁₃H₁₀O₂S
• MW: 230.2823
• CID: 299860
• PubChem ID: 53426170

2-Thiophenecarboxaldehyde,4-(4-formylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde,4-(4-formylphenyl)-
• 4-(2-ACETYLTHIOPHEN-3-YL)BENZALDEHYDE
• 2-Formyl-4-(4-formylphenyl)thiophene
• 2-Thiophenecarboxaldehyde,4-(4-formylphenyl)
• 1823474-81-2
• 397872-09-2
• DTXSID20699096
• EN300-745595

• Inchi： InChI=1S/C12H8O2S/c13-6-9-1-3-10(4-2-9)11-5-12(7-14)15-8-11/h1-8H
• InChI Key： DSGNUHOHEQYIKN-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C2=CSC(C=O)=C2)=CC=1)=O

Computed Properties

• Exact Mass: 230.04000
• Monoisotopic Mass: 230.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.4A^2
• Tautomer Count: 2

Experimental Properties

• PSA: 62.38000
• LogP: 3.43020